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Compound of Interest

Compound Name: (S)-methyl 2-aminobutanoate

Cat. No.: B555798 Get Quote

In-Depth Technical Guide: (S)-Methyl 2-
Aminobutanoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical specifications for (S)-methyl 2-aminobutanoate, a chiral

amino acid derivative. The information is presented to support research and development

activities where precise chemical data is paramount.

Chemical Identity and Properties
(S)-Methyl 2-aminobutanoate is the methyl ester of the naturally occurring amino acid (S)-2-

aminobutanoic acid. It is a valuable building block in organic synthesis, particularly in the

preparation of pharmaceutical compounds and other bioactive molecules.

Quantitative Data Summary
The fundamental molecular properties of (S)-methyl 2-aminobutanoate are summarized in the

table below. This data is essential for stoichiometric calculations, analytical method

development, and chemical structure elucidation.
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Property Value

Molecular Formula C₅H₁₁NO₂[1][2][3]

Molecular Weight 117.15 g/mol [1][2][3]

CAS Number 15399-22-1[1][2][3]

It is critical to distinguish this compound from its hydrochloride salt, (S)-methyl 2-
aminobutanoate hydrochloride (CAS No. 56545-22-3), which possesses a different molecular

formula (C₅H₁₂ClNO₂) and molecular weight (153.61 g/mol )[4][5][6][7].

Logical Relationship of Chemical Entities
The following diagram illustrates the relationship between the parent amino acid, the requested

methyl ester, and its common salt form. This visualization clarifies the chemical transformations

connecting these related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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